Cas no 269409-73-6 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Properties

Names and Identifiers

• 3-Carboxyphenylboronic acid pinacol ester
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• (3-Carboxyphenyl)boronic acid,pinacol ester
• 2-(3-Carboxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzoic acid
• 3-CPBE
• 3-carboxyphenylboronic acid, pinacol ester
• (3-Carboxyphenyl)boronic acid, pinacol ester
• BENZOIC ACID, 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• 3-carboxyphenylboronicacidpinacolester
• PubChem17048
• AMTB044
• KSC005Q3D
• OPWAPCOSDAFWFB-UHFFFAOYSA-
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• +Expand

• MDL： MFCD03411930
• InChIKey： OPWAPCOSDAFWFB-UHFFFAOYSA-N
• Inchi： 1S/C13H17BO4/c1-12(2)13(3,4)18-14(17-12)10-7-5-6-9(8-10)11(15)16/h5-8H,1-4H3,(H,15,16)
• SMILES： O1B(C2C([H])=C([H])C([H])=C(C(=O)O[H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 248.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 18
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• LogP: 1.68400
• PSA: 55.76000
• Water Partition Coefficient: Insoluble
• Melting Point: 208.0 to 212.0 deg-C
• Flash Point: 192.8℃
• Color/Form: Almost white or light beige solid
• Solubility: Insoluble in water

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents